Cas no 6943-90-4 (1-(2-phenylethyl)-2,5-dihydro-1H-pyrrole-2,5-dione)

1-(2-Phenylethyl)-2,5-dihydro-1H-pyrrole-2,5-dione is a heterocyclic compound featuring a maleimide core substituted with a 2-phenylethyl group. This structure imparts reactivity typical of maleimides, making it useful in conjugation chemistry, particularly for thiol-selective reactions. The aromatic phenylethyl moiety enhances solubility in organic solvents while maintaining stability under standard handling conditions. Its electrophilic double bond allows for efficient Michael additions, enabling applications in polymer crosslinking, bioconjugation, and pharmaceutical intermediate synthesis. The compound’s well-defined reactivity profile and compatibility with diverse synthetic conditions make it a valuable building block in organic and materials chemistry. Proper handling under inert atmospheres is recommended to preserve its reactivity.
1-(2-phenylethyl)-2,5-dihydro-1H-pyrrole-2,5-dione structure
6943-90-4 structure
Product Name:1-(2-phenylethyl)-2,5-dihydro-1H-pyrrole-2,5-dione
CAS No:6943-90-4
MF:C12H11NO2
MW:201.221243143082
MDL:MFCD00022583
CID:515664
PubChem ID:243296
Update Time:2025-08-05

1-(2-phenylethyl)-2,5-dihydro-1H-pyrrole-2,5-dione Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrrole-2,5-dione,1-(2-phenylethyl)-
    • 1-(2-Phenylethyl)-1H-pyrrole-2,5-dione
    • 1-(2-phenylethyl)pyrrole-2,5-dione
    • 1-PHENETHYL-PYRROLE-2,5-DIONE
    • 1-(2-phenylethyl)azoline-2,5-dione
    • 1-(2-phenylethyl)maleimide
    • 1H-Pyrrole-2, 1-(2-phenylethyl)-
    • 1-phenethyl-1H-pyrrole-2,5-dione
    • 1-Phenethylmaleimide
    • 1-phenethylpyrrole-2,5-dione
    • F1751-0014
    • Maleimide, N-phenethyl-
    • N-(2-phenylethyl)maleimide
    • N-(phenethyl)maleimide
    • N-phenethylmaleimide
    • NSC52833
    • AKOS000116744
    • NSC-52833
    • CCG-56277
    • 1H-Pyrrole-2,5-dione, 1-(2-phenylethyl)-
    • YDGBGLKCFQULNS-UHFFFAOYSA-N
    • Z56891282
    • NSC-819042
    • SR-01000645246-1
    • NSC-201501
    • IDI1_007644
    • 1-(2-phenylethyl)-2,5-dihydro-1H-pyrrole-2,5-dione
    • Enamine_005057
    • NSC819042
    • BDBM7807
    • DTXSID90287848
    • LS-05744
    • NSC201501
    • 1-(2-Phenylethyl)-1H-pyrrole-2,5-dione #
    • CS-0219403
    • Cyto7A2
    • FT-0684125
    • MFCD00022583
    • N-phenethyl-maleimide
    • PD135232
    • 6943-90-4
    • CHEMBL223342
    • SCHEMBL211905
    • EN300-03900
    • HMS1408F19
    • MDL: MFCD00022583
    • Inchi: 1S/C12H11NO2/c14-11-6-7-12(15)13(11)9-8-10-4-2-1-3-5-10/h1-7H,8-9H2
    • InChI Key: YDGBGLKCFQULNS-UHFFFAOYSA-N
    • SMILES: O=C1C=CC(N1CCC1C=CC=CC=1)=O

Computed Properties

  • Exact Mass: 201.07903
  • Monoisotopic Mass: 201.079
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 272
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 37.4Ų

Experimental Properties

  • Density: 1.224
  • Boiling Point: 354.3°C at 760 mmHg
  • Flash Point: 162.8°C
  • Refractive Index: 1.593
  • PSA: 37.38
  • LogP: 1.09200

1-(2-phenylethyl)-2,5-dihydro-1H-pyrrole-2,5-dione Security Information

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1-(2-phenylethyl)-2,5-dihydro-1H-pyrrole-2,5-dione Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd
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(CAS:6943-90-4)1-phenethylpyrrole-2,5-dione
Order Number:LE7624
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 11:57
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Additional information on 1-(2-phenylethyl)-2,5-dihydro-1H-pyrrole-2,5-dione

Introduction to 1-(2-Phenylethyl)-2,5-dihydro-1H-pyrrole-2,5-dione (CAS No. 6943-90-4)

1-(2-Phenylethyl)-2,5-dihydro-1H-pyrrole-2,5-dione, also known by its CAS number 6943-90-4, is a compound that has garnered significant attention in the fields of organic chemistry and pharmaceutical research. This molecule is characterized by its unique structure, which includes a pyrrole ring and a phenylethyl substituent. The compound's chemical properties and potential biological activities have been the subject of numerous studies, highlighting its importance in both academic and industrial settings.

The chemical structure of 1-(2-Phenylethyl)-2,5-dihydro-1H-pyrrole-2,5-dione consists of a five-membered pyrrole ring with a double bond between the 2 and 5 positions. The phenylethyl group is attached to the nitrogen atom at position 1. This arrangement imparts specific physical and chemical properties to the molecule, making it an interesting candidate for various applications.

In terms of physical properties, 1-(2-Phenylethyl)-2,5-dihydro-1H-pyrrole-2,5-dione is typically a solid at room temperature with a melting point ranging from 80 to 85°C. It is slightly soluble in water but shows good solubility in organic solvents such as ethanol and dichloromethane. These solubility characteristics are crucial for its use in solution-based reactions and formulations.

The synthesis of 1-(2-Phenylethyl)-2,5-dihydro-1H-pyrrole-2,5-dione has been extensively studied. One common method involves the reaction of phenethylamine with maleic anhydride under appropriate conditions. This reaction proceeds via a nucleophilic addition followed by cyclization to form the pyrrole ring. The resulting product can be purified using standard techniques such as recrystallization or column chromatography.

In recent years, the biological activities of 1-(2-Phenylethyl)-2,5-dihydro-1H-pyrrole-2,5-dione have been explored in various contexts. Research has shown that this compound exhibits antioxidant properties, which are attributed to its ability to scavenge free radicals and inhibit lipid peroxidation. These findings suggest potential applications in the development of antioxidants for use in food preservation and pharmaceutical formulations.

Beyond its antioxidant activity, 1-(2-Phenylethyl)-2,5-dihydro-1H-pyrrole-2,5-dione has also been investigated for its anti-inflammatory effects. Studies have demonstrated that it can inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in vitro. This property makes it a promising candidate for the treatment of inflammatory diseases and conditions.

In the realm of neuropharmacology, 1-(2-Phenylethyl)-2,5-dihydro-1H-pyrrole-2,5-dione has shown potential as a modulator of neurotransmitter systems. Research indicates that it can interact with receptors involved in neurotransmission, potentially affecting mood and cognitive function. These findings open up new avenues for exploring its use in the treatment of neurological disorders such as depression and anxiety.

The safety profile of 1-(2-Phenylethyl)-2,5-dihydro-1H-pyrrole-2,5-dione has also been evaluated in preclinical studies. Toxicity assessments have shown that it is generally well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models. However, further clinical trials are necessary to fully establish its safety and efficacy in human subjects.

In conclusion, 1-(2-Phenylethyl)-2,5-dihydro-1H-pyrrole-2,5-dione (CAS No. 6943-90-4) is a versatile compound with a range of potential applications in both research and industry. Its unique chemical structure and diverse biological activities make it an important molecule for continued investigation. As research progresses, it is likely that new uses and benefits will be discovered, further cementing its significance in the field of chemistry and beyond.

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Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:6943-90-4)1-phenethylpyrrole-2,5-dione
LE7624
Purity:99%
Quantity:25KG,200KG,1000KG
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